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Compound of Interest

Compound Name: DDP-225 free base anhydrous

CAS No.: 99487-25-9

Cat. No.: B7819530

Get Quote

Abstract & Scope
DDP-225 (also known as MCI-225) is a thienopyrimidine derivative acting as a dual-mechanism

agent: a selective norepinephrine reuptake inhibitor (NRI) and a 5-HT3 receptor antagonist.[1]

[2] While the clinical entity is typically the monohydrate hydrochloride salt (CAS 99487-26-0),

the anhydrous free base (CAS 99487-25-9) is critical as a primary reference standard for

solubility profiling, lipophilicity (LogP) determination, and polymorph screening.[1]

This application note provides a rigorous experimental protocol for the isolation, purification,

and characterization of DDP-225 Free Base Anhydrous. Unlike the salt form, the free base

presents unique challenges regarding hygroscopicity and solubility; this guide details the

specific "dry-process" workflows required to maintain the anhydrous state.[1]
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CRITICAL: Do not confuse DDP-225 (MCI-225) with Desvenlafaxine (O-desmethylvenlafaxine),

which is sometimes erroneously indexed under similar code names in generic databases. [1] *

Target Molecule: 4-(2-fluorophenyl)-6-methyl-2-(1-piperazinyl)thieno[2,3-d]pyrimidine. [1][2][3][4]

[5][6] * Formula: C₁₇H₁₇FN₄S

MW: 328.41 g/mol [6]

Mechanism of Action
DDP-225 exhibits a unique pharmacological profile suitable for treating functional

gastrointestinal disorders (like IBS-D) and potentially cognitive deficits.[1]
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Figure 1: Dual mechanism of action of DDP-225 targeting NET inhibition and 5-HT3

antagonism.[1]

Safety & Handling
Hazard Class: Acute Toxicant (Oral/Inhalation).

GHS Signal: WARNING.
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PPE: Nitrile gloves, lab coat, P100 particulate respirator (or fume hood handling).[1]

Storage: The anhydrous free base is hygroscopic. Store at -20°C in a desiccator under

Argon.

Experimental Protocol: Synthesis & Isolation
This protocol describes the conversion of the precursor 2-chloro-thienopyrimidine to DDP-225

Free Base and the critical "Anhydrous Workup" to prevent hydrate formation.[1]

Materials
Precursor: 2-Chloro-4-(2-fluorophenyl)-6-methylthieno[2,3-d]pyrimidine (1.0 eq).[1]

Reagent: Piperazine (anhydrous, 3.0 eq).[1]

Solvent: 1,4-Dioxane (anhydrous) or Toluene.[1]

Base: Potassium Carbonate (K₂CO₃).

Drying Agent: Magnesium Sulfate (MgSO₄), activated.[1]

Step-by-Step Methodology
Phase 1: Nucleophilic Substitution

Charge: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, add 10.0 g (1.0 eq) of the 2-chloro precursor.

Solvent: Add 100 mL of anhydrous 1,4-Dioxane.

Reagent Addition: Add 7.0 g (approx 3.0 eq) of anhydrous Piperazine. Note: Excess

piperazine acts as both nucleophile and acid scavenger.[1]

Reaction: Heat the mixture to reflux (101°C) under a nitrogen atmosphere for 4–6 hours.

Monitoring: Monitor by TLC (Mobile Phase: DCM/MeOH 9:1). The starting material spot (high

Rf) should disappear.
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Phase 2: Isolation of the Free Base
Evaporation: Remove the solvent under reduced pressure (Rotavap) to obtain a crude semi-

solid.

Partition: Dissolve the residue in 150 mL Dichloromethane (DCM).

Wash: Wash the organic layer with water (2 x 50 mL) to remove excess piperazine and salts.

Crucial Step: The pH of the aqueous layer should be basic (>10). If not, add a small

amount of 1M NaOH to ensure the product remains in the Free Base form (organic layer).

[1]

Brine Wash: Wash with saturated brine (1 x 50 mL).

Phase 3: Anhydrous Processing (The "Dry" Step)[1]
Drying: Dry the DCM layer over anhydrous MgSO₄ for at least 30 minutes. Filter off the

desiccant.

Concentration: Concentrate the filtrate to approx. 20 mL volume.

Anti-Solvent Crystallization: Slowly add n-Heptane (60 mL) while stirring. A white precipitate

should form.

Avoid: Do not use diethyl ether or alcohols if strict anhydrous conditions are required, as

they can retain moisture or form solvates.[1]

Filtration: Filter the solid under a stream of nitrogen.

Vacuum Drying: Dry the solid in a vacuum oven at 45°C for 24 hours over P₂O₅.

Workflow Diagram
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Precursor:
2-Chloro-thienopyrimidine

Reaction:
Piperazine (3 eq), Dioxane, Reflux

Workup:
DCM Extraction / Water Wash

Anhydrous Step:
MgSO4 Dry -> Heptane Precipitation

Organic Layer Only

Product:
DDP-225 Free Base Anhydrous

Vacuum Dry @ 45°C
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Figure 2: Isolation workflow emphasizing the anhydrous drying steps.

Analytical Characterization
To validate the "Free Base Anhydrous" status, the following criteria must be met.

Physicochemical Properties Table
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Property Specification (Free Base) Notes

Appearance
White to off-white crystalline

powder

Distinct from the yellow tint of

some salts.[1]

Melting Point 148°C - 152°C
Lower than HCl salt (>250°C).

[1]

Solubility
Soluble in DCM, DMSO,

Methanol.[1]

Insoluble in water (unlike HCl

salt).

Hygroscopicity Moderate
Must be handled in low

humidity (<40% RH).

HPLC Method (Purity & Quantification)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).[1]

Mobile Phase A: 0.1% Triethylamine in Water (pH adjusted to 7.0 with H₃PO₄).

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV @ 254 nm.

Retention Time: Approx 7.5 min (Free base elutes earlier than impurities but retention is pH

dependent).

Solid-State Validation (XRD & DSC)
Powder X-Ray Diffraction (PXRD):

The anhydrous form exhibits unique diffraction peaks.

Key Differentiator: Absence of "halo" (amorphous) and absence of hydrate peaks (which

often appear at lower 2-theta angles in this class).[1]
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Differential Scanning Calorimetry (DSC):

Protocol: Heat from 30°C to 200°C at 10°C/min under N₂ purge.

Acceptance Criteria: A single sharp endotherm (melting) near 150°C.

Failure Mode: A broad endotherm between 80°C–110°C indicates water loss (hydrate

contamination).

Troubleshooting & Causality
Observation Probable Cause Corrective Action

Low Yield

Incomplete nucleophilic

substitution due to steric

hindrance of the 2-fluorophenyl

group.[1]

Increase reflux time to 12h or

use a sealed tube at 120°C.

Gummy Product
Residual solvent or formation

of an amorphous phase.

Recrystallize from

Toluene/Heptane. Ensure

vacuum drying is sufficient.

DSC Water Peak
Hygroscopic conversion to

hydrate during handling.

Perform all transfers in a

glovebox or dry bag. Store

over P₂O₅.

Retention Time Drift
pH sensitivity of the piperazine

nitrogen.

Strictly control Mobile Phase A

pH to 7.0 ± 0.1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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